Cas no 1806956-33-1 (4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine
• CAS No: 1806956-33-1
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4895061
• Update Time: 2025-05-21

4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine

• Inchi： 1S/C8H8F2N2O3/c1-4-5(7(9)10)3-6(15-2)11-8(4)12(13)14/h3,7H,1-2H3
• InChI Key： DSNLMOZBVXAHSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine

Chemical Profile of 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine (CAS No. 1806956-33-1)

4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806956-33-1, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a structural motif widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, a methyl group, and a nitro group, endows this molecule with unique electronic and steric properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the metabolic stability and binding affinity of molecules. In recent years, the incorporation of fluorine atoms into drug candidates has been extensively studied for its potential to enhance bioavailability, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. The electron-withdrawing nature of fluorine atoms can also influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This feature has made compounds containing difluoromethyl groups valuable in the design of kinase inhibitors, antiviral agents, and other therapeutic molecules.

The methoxy group in 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine contributes to the molecule's solubility and lipophilicity balance, which are critical factors in determining oral bioavailability and cellular permeability. Additionally, methoxy-substituted pyridines have been reported to exhibit various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The combination of a methoxy group with other functional groups can also enhance the molecule's binding affinity to specific enzymes or receptors, making it a versatile scaffold for drug discovery.

The methyl group at the 3-position of the pyridine ring provides steric hindrance that can influence the conformational flexibility of the molecule. This can be particularly important in designing molecules that require precise spatial orientation for optimal binding to biological targets. Furthermore, methyl-substituted pyridines are common motifs in many known pharmaceuticals, suggesting that this structural feature may contribute to favorable pharmacological properties.

The presence of a nitro group at the 2-position introduces a strong electron-withdrawing effect through resonance and inductive mechanisms. This can significantly alter the electronic properties of the pyridine ring, affecting its reactivity and interactions with biological targets. Nitro-substituted pyridines have been explored in various therapeutic areas due to their ability to act as probes or intermediates in biochemical pathways. Additionally, the nitro group can be reduced to an amine under specific conditions, providing a versatile handle for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. The unique combination of functional groups in 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine makes it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. High-throughput virtual screening (HTVS) combined with machine learning algorithms has been successfully employed to identify promising scaffolds for further experimental validation.

In vitro studies have begun to explore the potential bioactivity of this compound across various therapeutic areas. Initial assays have shown promising results in inhibiting certain kinases and enzymes associated with inflammatory diseases and cancer. The difluoromethyl group's influence on metabolic stability suggests that this compound may exhibit improved half-life compared to related analogs, which could translate into better therapeutic efficacy. Additionally, the presence of multiple functional groups provides opportunities for structure-activity relationship (SAR) studies to optimize potency and selectivity.

The synthesis of 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine presents an interesting challenge due to the need for precise regioselectivity in introducing each functional group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to construct this complex molecule efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods if future clinical applications are pursued.

As research continues to uncover new biological functions and therapeutic applications for nitrogen-containing heterocycles like pyridines, compounds such as 4-(Difluoromethyl)-6-methoxy-3-methyl-2-nitropyridine (CAS No. 1806956-33-1) will undoubtedly play a significant role in shaping future drug discovery efforts. The integration of cutting-edge computational tools with traditional wet-lab experimentation will be essential in maximizing the potential of this compound and related derivatives.